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Compound of Interest

Compound Name: 1-Indanone, 2-diazo-

Cat. No.: B157840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the synthetic utility of 2-diazo-1-

indanone in the construction of diverse fused-ring systems. The protocols outlined below are

based on established literature and are intended to serve as a guide for the practical

application of these methodologies in a research and development setting.

Rhodium-Catalyzed Reactions of 2-Diazo-1-
indanone
The transition metal-catalyzed decomposition of 2-diazo-1-indanone, particularly with

rhodium(II) catalysts, generates a rhodium-carbene intermediate that is highly reactive and

serves as a versatile synthon for the formation of new carbon-carbon bonds. This reactivity has

been harnessed to construct a variety of fused carbocyclic and spirocyclic frameworks.

Intramolecular C-H Insertion
The intramolecular C-H insertion of carbenes derived from substituted 2-diazo-1-indanone

precursors is a powerful method for the synthesis of fused cyclopentanone derivatives. This

reaction is particularly useful for creating polycyclic systems with high regio- and

stereoselectivity.

Reaction Pathway: Intramolecular C-H Insertion
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Start

Dissolve α-aryl-2-diazo-1-indanone
in anhydrous toluene

Establish Inert Atmosphere
(N₂ or Ar)

Add Rh₂(OAc)₄ solution
dropwise at RT

Stir at Room Temperature

Monitor by TLC

Concentrate in vacuo

Reaction Complete

Purify by Column Chromatography

Fused Cyclopentanone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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